Cas no 1785613-56-0 (2-Bromo-3-chloro-1-fluoro-4-methoxybenzene)

• Product Name: 2-Bromo-3-chloro-1-fluoro-4-methoxybenzene
• CAS No: 1785613-56-0
• MF: C₇H₅BrClFO
• MW: 239.469403982162
• CID: 4614191
• Update Time: 2025-06-08

2-Bromo-3-chloro-1-fluoro-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-chloro-1-fluoro-4-methoxybenzene
• 2-Bromo-3-chloro-1-fluoro-4-methoxybenzene

• Inchi： 1S/C7H5BrClFO/c1-11-5-3-2-4(10)6(8)7(5)9/h2-3H,1H3
• InChI Key： GWOLGMNMHILZRJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1Cl)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromo-3-chloro-1-fluoro-4-methoxybenzene

Introduction to 2-Bromo-3-chloro-1-fluoro-4-methoxybenzene (CAS No. 1785613-56-0)

2-Bromo-3-chloro-1-fluoro-4-methoxybenzene, identified by its Chemical Abstracts Service (CAS) number 1785613-56-0, is a versatile aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic ethers, characterized by the presence of bromine, chlorine, and fluorine substituents on a benzene ring, with a methoxy group at the fourth position. The strategic arrangement of these functional groups imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry.

The structure of 2-Bromo-3-chloro-1-fluoro-4-methoxybenzene consists of a benzene core modified by three halogen atoms and one methoxy group. The bromine atom at the first position, the chlorine atom at the third position, and the fluorine atom at the first position create a highly electrophilic surface, facilitating various nucleophilic substitution reactions. The methoxy group at the fourth position introduces a slight electron-donating effect, which can influence the overall reactivity and electronic properties of the molecule. This combination of substituents makes it an attractive candidate for further functionalization in drug discovery and material science applications.

In recent years, 2-Bromo-3-chloro-1-fluoro-4-methoxybenzene has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. One notable area of research is its use as a precursor in the synthesis of antimicrobial compounds. The halogenated aromatic system provides a scaffold that can be easily modified to enhance binding affinity to bacterial enzymes or viral proteins. For instance, studies have shown that derivatives of this compound exhibit promising activity against resistant strains of bacteria by interfering with essential metabolic pathways.

Furthermore, 2-Bromo-3-chloro-1-fluoro-4-methoxybenzene has found utility in the development of anticancer agents. The presence of multiple halogen atoms enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Researchers have synthesized analogs of this compound that demonstrate inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. These findings highlight its potential as a building block for next-generation chemotherapeutic drugs.

The fluorine substituent in 2-Bromo-3-chloro-1-fluoro-4-methoxybenzene is particularly noteworthy due to its significant impact on drug properties such as bioavailability and metabolic stability. Fluorinated aromatic compounds are known to improve pharmacokinetic profiles by enhancing lipophilicity and reducing susceptibility to enzymatic degradation. This feature has been exploited in the design of central nervous system (CNS) drugs, where fluorine atoms can cross the blood-brain barrier more effectively than non-fluorinated analogs. Recent studies have demonstrated that derivatives of this compound show potential in treating neurodegenerative disorders by modulating neurotransmitter activity.

Another area where 2-Bromo-3-chloro-1-fluoro-4-methoxybenzene has made an impact is in agrochemical research. The structural motifs present in this compound make it a suitable candidate for developing novel pesticides and herbicides. By incorporating additional functional groups through further chemical modifications, researchers can tailor its biological activity to target specific pests while minimizing environmental impact. For example, studies have shown that certain derivatives exhibit herbicidal properties by inhibiting key enzymes involved in plant growth regulation.

The synthetic versatility of 2-Bromo-3-chloro-1-fluoro-4-methoxybenzene is another key factor contributing to its widespread use in research laboratories. Its reactivity allows for diverse transformations, including nucleophilic aromatic substitutions, metal-catalyzed cross-coupling reactions, and electrochemical reductions. These reactions enable chemists to construct complex molecular frameworks with precision, making it an indispensable tool for organic synthesis. Recent advances in catalytic systems have further enhanced the efficiency of these transformations, allowing for scalable production of derivatives for various applications.

In conclusion, 2-Bromo-3-chloro-1-fluoro-4-methoxybenzene (CAS No. 1785613-56-0) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemical research. As synthetic methodologies evolve and our understanding of biological systems deepens, compounds like 2-Bromo-3-chloro-1-fluoro-4-methoxybenzene will undoubtedly play a crucial role in shaping the future of drug discovery and industrial chemistry.